
Application Notes and Protocols for YK11 Stock
Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YK11

Cat. No.: B15541520 Get Quote

For Laboratory Use by Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and detailed protocols for the

preparation, handling, and storage of YK11 stock solutions for in vitro and other preclinical

research applications. YK11 is a synthetic, steroidal selective androgen receptor modulator

(SARM) and a myostatin inhibitor, making it a compound of interest in studies related to muscle

growth and bone health.[1][2] Adherence to proper laboratory procedures is crucial for ensuring

experimental reproducibility and safety.

Application Notes
Physicochemical Properties of YK11

YK11 is typically supplied as a white to off-white crystalline solid or powder.[3][4] It is essential

to refer to the manufacturer's certificate of analysis for batch-specific details.
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Property Value Reference

CAS Number 1370003-76-1 [3][5]

Molecular Formula C₂₅H₃₄O₆ [1][5]

Molecular Weight 430.54 g/mol [1][5]

Purity
≥95% (typically ≥98% by

HPLC)
[3][5]

Appearance Crystalline solid / Powder [3][5]

Solubility Data

YK11 is practically insoluble in water but is soluble in several organic solvents.[6] The choice of

solvent depends on the experimental design, particularly the tolerance of the cell culture or in

vivo model to the solvent. DMSO is a common choice for preparing high-concentration stock

solutions.

Solvent Solubility Reference

DMSO ~4.31 mg/mL (~10 mM) [7]

Ethanol ~1 mg/mL [3][8]

Methanol ~1 mg/mL [3][8]

Acetonitrile ~1 mg/mL [3][8]

Water
Insoluble / Very low solubility

(0.13 g/L)
[6]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of YK11.
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Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 4 years [3][5]

In Solvent (Stock

Solution)
-80°C up to 1 year [5][7]

-20°C 2 weeks to 3 months [5]

Note: For long-term storage of stock solutions, it is recommended to prepare single-use

aliquots to avoid repeated freeze-thaw cycles.

Mechanism of Action

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor

(AR), which leads to the translocation of the AR to the nucleus and modulation of gene

expression.[1][9] Uniquely, YK11 also significantly increases the expression of follistatin, a

potent inhibitor of myostatin.[1][2] Myostatin is a protein that negatively regulates muscle

growth; its inhibition allows for enhanced myogenic differentiation and muscle hypertrophy.[2]
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Workflow for YK11 Stock Solution Preparation

Start

Wear PPE
(Gloves, Goggles, Lab Coat)

1. Calculate Mass
(e.g., 4.31 mg for 1 mL of 10 mM)

2. Weigh YK11 Powder
in a sterile vial

3. Add Sterile DMSO
(e.g., 1.0 mL)

4. Dissolve Completely
(Vortex / Sonicate)

Visually inspect for
complete dissolution

Incomplete

5. Aliquot for Single Use

Clear Solution

6. Store at -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

